1-[(2,3-dichlorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 1-[(2,3-dichlorophenoxy)methyl]pyrazole-3-carboxylic acid
• InChI: InChI=1S/C11H8Cl2N2O3/c12-7-2-1-3-9(10(7)13)18-6-15-5-4-8(14-15)11(16)17/h1-5H,6H2,(H,16,17)
• InChI Key: FEUKMTTXQLBZAM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)OCN2C=CC(=N2)C(=O)O
• Molecular Formula: C11H8Cl2N2O3
• DSSTOX Substance ID: DTXSID401181192
• Molecular Weight: 287.10 g/mol
• CAS RN: 1004193-01-4

Description

“1-[(2,3-dichlorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid” is a chemical compound with the CAS Number: 1004193-01-4. It has a molecular weight of 287.1.

Scientific Research Applications

Synthesis and Coordination Complex Formation

The research on 1-[(2,3-dichlorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid and its derivatives primarily focuses on the synthesis of novel compounds and their potential applications in coordination chemistry. For instance, studies have demonstrated the synthesis of pyrazole-dicarboxylate acid derivatives and their ability to form mononuclear CuII/CoII coordination complexes. These complexes exhibit hydrogen bonded networks, highlighting the structural versatility and potential utility of pyrazole derivatives in constructing novel coordination compounds (Radi et al., 2015).

Novel Compound Synthesis

Further research has led to the development of new compounds through reactions of pyrazole-3-carboxylic acid chlorides with various hydroxylamines and carbazates, resulting in a variety of N-substituted and N,N-disubstituted pyrazole derivatives. This demonstrates the chemical reactivity and versatility of pyrazole-3-carboxylic acid as a precursor for synthesizing a wide range of novel organic compounds (Korkusuz & Yıldırım, 2010).

Molecular Structure and Computational Studies

The molecular structure and computational studies of pyrazole derivatives, such as the synthesis and characterization of 1-(6-chloro-pyridin-2-yl)-5-hydroxy-1H-pyrazole-3-carboxylic acid methyl ester and its analogs, have been explored. These studies include X-ray diffraction and density-functional-theory (DFT) calculations, providing insights into the structural and electronic properties of pyrazole derivatives (Shen et al., 2012).

Antioxidant Properties and DFT Calculations

The antioxidant properties of novel pyrazole derivatives, along with their structural characterization, Hirshfeld surface analysis, and DFT calculations, have been investigated. This research highlights the potential of pyrazole derivatives in the development of new antioxidants, contributing to the understanding of their chemical and biological properties (Naveen et al., 2021).

Molecular Docking Studies

Molecular docking studies on pyrazole-4-carboxylic acids have provided insights into their potential interactions with biological targets, such as the epidermal growth factor receptor (EGFR). This research demonstrates the application of pyrazole derivatives in drug discovery, highlighting their potential as scaffolds for developing new therapeutic agents (Reddy et al., 2022).